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Compound of Interest

Compound Name: Amino-PEG3-C2-acid

Cat. No.: B1667101

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amino-PEG3-C2-acid is a versatile, heterobifunctional linker commonly employed in

bioconjugation, particularly in the development of antibody-drug conjugates (ADCs) and

proteolysis-targeting chimeras (PROTACs).[1] This linker possesses a terminal primary amine

and a carboxylic acid, separated by a hydrophilic polyethylene glycol (PEG) spacer. The PEG

moiety enhances solubility and reduces steric hindrance, while the terminal functional groups

allow for the covalent attachment to two different molecules.

This document provides detailed protocols for the use of Amino-PEG3-C2-acid in a typical

bioconjugation workflow. This involves the activation of the carboxylic acid group to an N-

hydroxysuccinimide (NHS) ester, followed by conjugation to a primary amine on a target

biomolecule.
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Property Value Reference

Chemical Name

3-[2-[2-(2-

aminoethoxy)ethoxy]ethoxy]pr

opanoic acid

[2]

Molecular Formula C9H19NO5 [2][3]

Molecular Weight 221.25 g/mol [2]

Purity Typically >95% [2]

Appearance
White to light yellow solid or

liquid
[2]

Storage

Store at 4°C for short-term,

-20°C for long-term in a dry,

sealed container. In solvent,

store at -80°C for up to 6

months.

[1]

Experimental Protocols
Protocol 1: Activation of Amino-PEG3-C2-acid with NHS
This protocol describes the activation of the carboxylic acid moiety of Amino-PEG3-C2-acid to

form an amine-reactive NHS ester. This is a crucial step for subsequent conjugation to

biomolecules.

Materials:

Amino-PEG3-C2-acid

N-hydroxysuccinimide (NHS)

N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide

(EDC)

Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)
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Reaction vessel

Magnetic stirrer and stir bar

Argon or Nitrogen gas supply (optional, for moisture-sensitive reactions)

Procedure:

Dissolve Amino-PEG3-C2-acid in anhydrous DMF or DCM in a clean, dry reaction vessel.

Add 1.1 equivalents of NHS to the solution.

Slowly add 1.1 equivalents of DCC or EDC to the reaction mixture while stirring.

Allow the reaction to proceed at room temperature for 4-12 hours, or until the reaction is

complete as monitored by thin-layer chromatography (TLC) or liquid chromatography-mass

spectrometry (LC-MS).

If using DCC, a white precipitate of dicyclohexylurea (DCU) will form. Remove the precipitate

by filtration.

The resulting solution containing the Amino-PEG3-C2-NHS ester can be used directly in the

next step or purified by silica gel chromatography.

Workflow for Activation of Amino-PEG3-C2-acid
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Activation Step
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Caption: Activation of Amino-PEG3-C2-acid to its NHS ester.

Protocol 2: Conjugation of Activated Amino-PEG3-C2-
NHS ester to a Biomolecule
This protocol outlines the conjugation of the pre-activated Amino-PEG3-C2-NHS ester to a

biomolecule containing primary amines, such as a protein or antibody.

Materials:

Amino-PEG3-C2-NHS ester solution (from Protocol 1)

Biomolecule (e.g., antibody, protein) in a suitable amine-free buffer (e.g., PBS, pH 7.2-8.0)

Quenching buffer (e.g., 1 M Tris-HCl, pH 8.0 or 1 M glycine)

Purification system (e.g., dialysis, size exclusion chromatography, or HPLC)

Procedure:
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Ensure the biomolecule is in an amine-free buffer at an appropriate concentration (typically

1-10 mg/mL).

Slowly add a 5-20 fold molar excess of the Amino-PEG3-C2-NHS ester solution to the

biomolecule solution with gentle stirring. The optimal molar ratio should be determined

empirically for each specific application.

Incubate the reaction mixture for 1-2 hours at room temperature or 2-4 hours at 4°C.

Quench the reaction by adding the quenching buffer to a final concentration of 50-100 mM.

Incubate for 30 minutes at room temperature.

Purify the resulting bioconjugate from excess linker and reaction byproducts using an

appropriate method such as dialysis, size exclusion chromatography, or HPLC.
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Conjugation & Purification
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Caption: General workflow for bioconjugation and purification.

Data Presentation
The following tables provide representative data for a typical bioconjugation reaction. Note that

these values are illustrative and optimal conditions should be determined for each specific

system.

Table 1: Reaction Parameters for NHS Ester Activation
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Parameter Recommended Range Notes

Molar Ratio (Linker:NHS:EDC) 1 : 1.1 : 1.1
A slight excess of activating

agents is recommended.

Reaction Time (hours) 4 - 12
Monitor by TLC or LC-MS for

completion.

Temperature (°C) 20 - 25 (Room Temp)
Maintain a consistent

temperature.

Solvent Anhydrous DMF or DCM

Ensure the solvent is dry to

prevent hydrolysis of the NHS

ester.

Table 2: Parameters for Bioconjugation to a Protein

Parameter Recommended Range Notes

Molar Ratio (Linker:Protein) 5:1 to 20:1
This needs to be optimized for

the desired degree of labeling.

Protein Concentration (mg/mL) 1 - 10
Higher concentrations can

improve reaction efficiency.

Reaction pH 7.2 - 8.0

A slightly alkaline pH facilitates

the reaction with primary

amines.

Reaction Time (hours) 1 - 4
Longer times may be needed

at lower temperatures.

Temperature (°C) 4 or 20-25
4°C can help maintain protein

stability.

Troubleshooting
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Issue Possible Cause Suggested Solution

Low Conjugation Efficiency

- Inactive NHS ester due to

hydrolysis.- Low reactivity of

the biomolecule's amines.-

Competing substances in the

buffer (e.g., Tris, azide).

- Use freshly prepared or

properly stored NHS ester.-

Increase the pH of the reaction

buffer (up to 8.5).- Perform a

buffer exchange to an amine-

free buffer.

Protein Aggregation
- High degree of labeling.-

Unfavorable buffer conditions.

- Reduce the molar excess of

the NHS ester.- Optimize

buffer components, pH, and

ionic strength.- Add stabilizing

excipients.

Precipitation during reaction
- Poor solubility of the linker or

conjugate.

- Perform the reaction in a

larger volume.- Add a small

percentage of a co-solvent like

DMSO.

Conclusion
Amino-PEG3-C2-acid is a valuable tool for bioconjugation, enabling the straightforward

linkage of molecules for various applications in research and drug development. The protocols

provided herein offer a robust starting point for the successful use of this linker. However, for

every new biomolecule and application, empirical optimization of the reaction conditions is

highly recommended to achieve the desired outcome with high efficiency and reproducibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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